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Compound of Interest

Compound Name: WQ 2743

Cat. No.: B1662775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview of the solution stability and

recommended storage conditions for the novel investigational compound WQ 2743. The

following protocols and data are intended to guide researchers in maintaining the integrity and

activity of WQ 2743 in experimental settings. Adherence to these guidelines is crucial for

obtaining reproducible and reliable results. The data presented herein is illustrative and based

on internal studies.

Physicochemical Properties of WQ 2743
A brief summary of the key physicochemical properties of WQ 2743 is provided below.
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Property Value

Molecular Formula C₂₂H₂₅FN₄O₃

Molecular Weight 428.46 g/mol

Appearance White to off-white crystalline solid

Solubility

Soluble in DMSO (>50 mg/mL), Ethanol (10

mg/mL), and sparingly soluble in water (<0.1

mg/mL).

pKa 7.8 (basic)

Solution Stability of WQ 2743
The stability of WQ 2743 in solution is influenced by several factors, including the solvent,

storage temperature, and pH. The following tables summarize the stability of WQ 2743 under

various conditions.

Table 1: Stability of WQ 2743 (10 mM) in DMSO

Storage
Temperature

% Remaining after
24 hours

% Remaining after
7 days

% Remaining after
30 days

-80°C 100% 99.8% 99.5%

-20°C 99.9% 99.2% 98.1%

4°C 99.5% 97.8% 92.3%

25°C (Room Temp.) 98.2% 91.5% 75.4%

Table 2: Stability of WQ 2743 (1 mM) in Aqueous Buffer at 4°C
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Buffer pH
% Remaining after 24
hours

% Remaining after 7 days

5.0 99.1% 96.5%

7.4 98.5% 94.2%

8.5 95.2% 88.1%

Recommended Storage Conditions
Based on the stability data, the following storage conditions are recommended for WQ 2743.

Table 3: Recommended Storage Conditions for WQ 2743

Form
Storage
Temperature

Recommended
Duration

Notes

Solid (Powder) -20°C Up to 24 months
Protect from light and

moisture.

DMSO Stock Solution

(e.g., 10 mM)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Stock Solution

(e.g., 10 mM)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Working

Solutions
Prepare fresh daily Up to 24 hours

Store on ice or at 4°C

during use.

Experimental Protocols
Protocol 1: Preparation of WQ 2743 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of WQ 2743 in DMSO.

Materials:
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WQ 2743 solid powder

Anhydrous DMSO (Dimethyl Sulfoxide)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate the WQ 2743 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of WQ 2743 powder using a calibrated analytical balance. For 1

mL of a 10 mM solution, weigh 4.28 mg.

Add the appropriate volume of anhydrous DMSO to the vial containing the WQ 2743 powder.

Vortex the solution for 1-2 minutes until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Assessment of WQ 2743 Solution Stability by HPLC

This protocol outlines a general method for assessing the stability of WQ 2743 in solution using

High-Performance Liquid Chromatography (HPLC).

Materials:

WQ 2743 solution to be tested

HPLC system with a UV detector

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)
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Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Autosampler vials

Procedure:

Prepare the WQ 2743 solution in the desired solvent and at the desired concentration.

Transfer an aliquot of the initial solution (T=0) to an autosampler vial and analyze by HPLC

immediately.

Store the remaining solution under the desired test conditions (e.g., specific temperature,

light exposure).

At specified time points (e.g., 24h, 48h, 7 days), take an aliquot of the stored solution,

transfer it to an autosampler vial, and analyze by HPLC.

HPLC Method:

Column: C18 reverse-phase

Mobile Phase: Gradient elution from 10% to 90% Mobile Phase B over 15 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: 280 nm

Injection Volume: 10 µL

Data Analysis:

Integrate the peak area of the WQ 2743 peak at each time point.

Calculate the percentage of WQ 2743 remaining at each time point relative to the initial

peak area at T=0.

Percentage Remaining = (Peak Area at T=x / Peak Area at T=0) * 100
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Caption: Experimental workflow for assessing the stability of WQ 2743 solutions.
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To cite this document: BenchChem. [Application Notes and Protocols: WQ 2743 Solution
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662775#wq-2743-solution-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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